Cas no 1044770-57-1 (6-chloro-9H-purine-8-carboxylic acid)

• Product Name: 6-chloro-9H-purine-8-carboxylic acid
• CAS No: 1044770-57-1
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 5250269
• Update Time: 2025-10-29

6-chloro-9H-purine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-9H-purine-8-carboxylic acid
• Z1198308577
• 9H-Purine-8-carboxylic acid, 6-chloro-

• Inchi： 1S/C6H3ClN4O2/c7-3-2-4(9-1-8-3)11-5(10-2)6(12)13/h1H,(H,12,13)(H,8,9,10,11)
• InChI Key： DNCAWBLRBIPPFI-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N=C(C(=O)O)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 0.9
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 6-chloro-9H-purine-8-carboxylic acid

Recent Advances in the Study of 6-Chloro-9H-Purine-8-Carboxylic Acid (CAS: 1044770-57-1)

6-Chloro-9H-purine-8-carboxylic acid (CAS: 1044770-57-1) is a purine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of 6-chloro-9H-purine-8-carboxylic acid derivatives and their inhibitory effects on specific kinases involved in cancer cell proliferation. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to evaluate its efficacy. The results demonstrated significant inhibition of target kinases, suggesting its potential as a lead compound for further development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role as a building block for the design of novel nucleoside analogs. The study emphasized its versatility in modifying the purine scaffold to enhance binding affinity and selectivity for various biological targets. Computational modeling and molecular docking studies were utilized to predict interactions with target proteins, providing valuable insights for future drug design efforts.

In addition to its applications in oncology, 6-chloro-9H-purine-8-carboxylic acid has been investigated for its antimicrobial properties. A 2022 study in the European Journal of Medicinal Chemistry reported its activity against drug-resistant bacterial strains, with promising results in vitro. The compound's mechanism of action appears to involve interference with bacterial nucleic acid synthesis, making it a candidate for further exploration in antibiotic development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 6-chloro-9H-purine-8-carboxylic acid. Future research directions may include structural modifications to improve bioavailability and reduce off-target effects, as well as in vivo studies to validate its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.